1-(furan-2-ylmethyl)-2-(m-tolyl)-5,6,7,8-tetrahydroquinazoline-4(1H)-thione

• IUPAC Name: 1-(furan-2-ylmethyl)-2-(3-methylphenyl)-5,6,7,8-tetrahydroquinazoline-4-thione
• InChI: InChI=1S/C20H20N2OS/c1-14-6-4-7-15(12-14)19-21-20(24)17-9-2-3-10-18(17)22(19)13-16-8-5-11-23-16/h4-8,11-12H,2-3,9-10,13H2,1H3
• InChI Key: HZTYBOXEGCOQIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC(=S)C3=C(N2CC4=CC=CO4)CCCC3
• Molecular Formula: C20H20N2OS
• Molecular Weight: 336.5 g/mol

Description

1-(furan-2-ylmethyl)-2-(m-tolyl)-5,6,7,8-tetrahydroquinazoline-4(1H)-thione is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of tetrahydroquinazolines, which are known to exhibit a wide range of biological activities. In

Scientific Research Applications

Synthesis and Structural Analysis

Compounds related to 1-(furan-2-ylmethyl)-2-(m-tolyl)-5,6,7,8-tetrahydroquinazoline-4(1H)-thione have been synthesized for structural and vibrational properties analysis. The synthesis process often involves crystallization from acetone, utilizing techniques like NMR, FT-IR spectroscopy, MS, and X-ray diffraction for structure determination. DFT calculations are used for molecular structure optimization, revealing insights into conformational stability and molecular interactions within crystals Sun et al., 2021.

Antibacterial and Antinociceptive Properties

Some derivatives of the compound have shown significant pharmacological effects, including strong antinociceptive properties and potential antibacterial activities. These effects were observed in a range of doses, highlighting the compound's potential in medical and pharmaceutical research Siwek et al., 2008.

Bioreductively Activated Pro-drug Systems

The nitrofuranylmethyl derivatives of anticancer drugs, a category to which this compound is closely related, have been explored for their potential as bioreductively activated pro-drug systems. These systems aim for the selective release of therapeutic drugs in hypoxic solid tumors, showcasing a novel approach to targeted cancer therapy Berry et al., 1997.

Tyrosinase Inhibition and Antioxidant Activity

Newly synthesized derivatives of the compound have been tested as potent inhibitors of the tyrosinase enzyme, with much lower IC50 values than standard inhibitors like kojic acid. This finding suggests their potential application in cosmetic formulations to manage pigmentation disorders. Additionally, these compounds have been evaluated for their DPPH free radical scavenging ability, indicating antioxidant properties Dige et al., 2019.